Cas no 2548983-70-4 (5-fluoro-2-{[2-(1H-imidazole-4-sulfonyl)-octahydrocyclopenta[c]pyrrol-3a-yl]methoxy}pyrimidine)

• Product Name: 5-fluoro-2-{[2-(1H-imidazole-4-sulfonyl)-octahydrocyclopenta[c]pyrrol-3a-yl]methoxy}pyrimidine
• CAS No: 2548983-70-4
• MF: C₁₅H₁₈FN₅O₃S
• MW: 367.3985247612
• CID: 5311471
• PubChem ID: 154853968
• Update Time: 2025-06-10

5-fluoro-2-{[2-(1H-imidazole-4-sulfonyl)-octahydrocyclopenta[c]pyrrol-3a-yl]methoxy}pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-2-{[2-(1H-imidazole-4-sulfonyl)-octahydrocyclopenta[c]pyrrol-3a-yl]methoxy}pyrimidine
• AKOS040729347
• F6787-0746
• 2548983-70-4
• 3a-[[(5-Fluoro-2-pyrimidinyl)oxy]methyl]octahydro-2-(1H-imidazol-5-ylsulfonyl)cyclopenta[c]pyrrole

• Inchi： 1S/C15H18FN5O3S/c16-12-4-18-14(19-5-12)24-9-15-3-1-2-11(15)7-21(8-15)25(22,23)13-6-17-10-20-13/h4-6,10-11H,1-3,7-9H2,(H,17,20)
• InChI Key： DBWMHIXPOLPRPX-UHFFFAOYSA-N
• SMILES： N1(S(C2NC=NC=2)(=O)=O)CC2(COC3=NC=C(F)C=N3)CCCC2C1

Computed Properties

• Exact Mass: 367.11143879g/mol
• Monoisotopic Mass: 367.11143879g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.483±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 626.5±65.0 °C(Predicted)
• pka: 11.17±0.10(Predicted)

Additional information on 5-fluoro-2-{[2-(1H-imidazole-4-sulfonyl)-octahydrocyclopenta[c]pyrrol-3a-yl]methoxy}pyrimidine

Introduction to 5-fluoro-2-{[2-(1H-imidazole-4-sulfonyl)-octahydrocyclopenta[c]pyrrol-3a-yl]methoxy}pyrimidine (CAS No. 2548983-70-4)

5-fluoro-2-{[2-(1H-imidazole-4-sulfonyl)-octahydrocyclopenta[c]pyrrol-3a-yl]methoxy}pyrimidine, identified by its CAS number 2548983-70-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research and development. The structural complexity of 5-fluoro-2-{[2-(1H-imidazole-4-sulfonyl)-octahydrocyclopenta[c]pyrrol-3a-yl]methoxy}pyrimidine arises from its intricate arrangement of heterocyclic rings and functional groups, which contribute to its unique chemical and biological properties.

The presence of a fluorine atom in the molecular structure is a critical feature that enhances the compound's pharmacological efficacy. Fluorinated pyrimidines are well-documented for their ability to improve metabolic stability, binding affinity, and overall bioavailability. In particular, the fluorine substituent in 5-fluoro-2-{[2-(1H-imidazole-4-sulfonyl)-octahydrocyclopenta[c]pyrrol-3a-yl]methoxy}pyrimidine plays a pivotal role in modulating its interactions with biological targets, thereby influencing its therapeutic potential.

The core structure of this compound consists of a pyrimidine ring linked to an octahydrocyclopenta[c]pyrrol ring system, which is further modified by an imidazole-4-sulfonyl group. This arrangement creates a multifaceted scaffold that can engage with various biological receptors and enzymes. The imidazole sulfonyl moiety, in particular, is known for its ability to interact with protein targets in a highly specific manner, making it an attractive component for drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the binding mechanisms of 5-fluoro-2-{[2-(1H-imidazole-4-sulfonyl)-octahydrocyclopenta[c]pyrrol-3a-yl]methoxy}pyrimidine. These studies have revealed that the compound's ability to modulate enzyme activity stems from its precise interaction with key residues in the target protein. This level of specificity is crucial for developing drugs that exhibit high efficacy while minimizing side effects.

In the realm of drug discovery, 5-fluoro-2-{[2-(1H-imidazole-4-sulfonyl)-octahydrocyclopenta[c]pyrrol-3a-yl]methoxy}pyrimidine has been investigated for its potential applications in treating various diseases. Preliminary studies suggest that this compound may exhibit anti-inflammatory, antiviral, and anticancer properties. The anti-inflammatory potential of the compound is attributed to its ability to inhibit key inflammatory pathways, while its antiviral properties are linked to its interference with viral replication mechanisms.

The anticancer applications of 5-fluoro-2-{[2-(1H-imidazole-4-sulfonyl)-octahydrocyclopenta[c]pyrrol-3a-yl]methoxy}pyrimidine are particularly noteworthy. Research has shown that this compound can induce apoptosis in cancer cells by disrupting critical cellular processes such as DNA replication and cell cycle progression. Additionally, its ability to inhibit tyrosine kinases, which are overexpressed in many cancers, further underscores its therapeutic potential.

The synthesis of 5-fluoro-2-{[2-(1H-imidazole-4-sulfonyl)-octahydrocyclopenta[c]pyrrol-3a-yl]methoxy}pyrimidine presents significant challenges due to its complex structure. However, recent developments in synthetic methodologies have made it possible to produce this compound with high yield and purity. These advancements have opened up new avenues for exploring its pharmacological properties and developing novel therapeutic agents.

The role of fluorine-containing compounds in modern medicine cannot be overstated. The unique electronic properties of fluorine allow it to modify the pharmacokinetic and pharmacodynamic profiles of drugs significantly. In the case of 5-fluoro-2-{[2-(1H-imidazole-4-sulfonyl)-octahydrocyclopenta[c]pyrrol-3a-yl]methoxy}pyrimidine, the fluorine atom contributes to enhanced binding affinity and metabolic stability, making it an ideal candidate for further development.

Ongoing research is focused on optimizing the synthesis and applications of 5-fluoro-2-{[2-(1H-imidazole-4-sulfonyl)-octahydrocyclopenta[c]pyrrol-3a-yl]methoxy}pyrimidine. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, scientists aim to identify new therapeutic applications for this compound. Additionally, efforts are underway to develop more efficient synthetic routes that will reduce costs and improve scalability.

The future prospects for 5-fluoro-2-{[2-(1H-imidazole-sulfonyl)-octahydrocyclopenta[c]pyrrol -3a -yl)methoxy} pyrimidine are bright, with numerous opportunities for innovation and discovery. As our understanding of biological systems continues to evolve, so too will our ability to harness the therapeutic potential of complex organic compounds like this one. The continued exploration of its pharmacological properties will undoubtedly lead to new treatments that improve human health and well-being.